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Compound of Interest

Compound Name: PSB 06126

Cat. No.: B1662952 Get Quote

As a Senior Application Scientist, it is understood that meticulous handling of chemical

reagents extends throughout their entire lifecycle, including their proper disposal. This guide

provides a detailed, step-by-step protocol for the safe and compliant disposal of PSB 06126, a

selective inhibitor of nucleoside triphosphate diphosphohydrolase 3 (NTPDase3).[1][2][3]

Adherence to these procedures is critical not only for regulatory compliance but also for

ensuring the safety of laboratory personnel and protecting the environment.

The following procedures are grounded in the principles of chemical safety and waste

management established by regulatory bodies such as the U.S. Environmental Protection

Agency (EPA).[4][5]

Hazard Identification and Risk Assessment of PSB
06126
Before initiating any disposal protocol, a thorough understanding of the compound's potential

hazards is essential.

Chemical Profile of PSB 06126:
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Property Value Source

Chemical Name

1-amino-9,10-dihydro-4-(1-

naphthalenylamino)-9,10-

dioxo-2-anthracenesulfonic

acid, monosodium salt

[1]

CAS Number 1052089-16-3 [1][2]

Molecular Formula C₂₄H₁₅N₂NaO₅S [1]

Appearance Solid [1]

Solubility

Soluble in DMSO (≥10 mg/ml),

sparingly soluble in Ethanol (1-

10 mg/ml), and slightly soluble

in PBS (pH 7.2) (0.1-1 mg/ml).

[1]

Hazard Assessment:

A comprehensive review of the Safety Data Sheet (SDS) for PSB 06126 is the mandatory first

step. While a specific SDS for this exact compound from a regulatory body was not found in the

initial search, vendor-provided information and the general nature of similar chemical structures

suggest that it should be handled with care. In the absence of a specific hazard classification, it

is prudent to treat PSB 06126 as a potentially hazardous substance. This approach aligns with

the "cradle-to-grave" responsibility for chemical waste management outlined by the EPA's

Resource Conservation and Recovery Act (RCRA).[6][7]

Key Precautionary Insights:

Assume Hazard: In the absence of comprehensive toxicological data, treat the compound as

hazardous. This ensures the highest level of safety.

Consult Institutional Policy: Your institution's Environmental Health and Safety (EHS)

department is the ultimate authority on waste disposal procedures. Always consult their

specific guidelines.

Segregation and Collection of PSB 06126 Waste
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Proper segregation of chemical waste at the point of generation is a cornerstone of safe

laboratory practice.[8][9][10] Mixing incompatible waste streams can lead to dangerous

chemical reactions and complicates the disposal process.

Step-by-Step Segregation Protocol:

Designate a Waste Container:

Use a clearly labeled, dedicated waste container for all PSB 06126 waste.

The container must be made of a material compatible with the solvents used to dissolve

PSB 06126 (e.g., a high-density polyethylene or glass container for DMSO solutions).[9]

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.[9]

Labeling:

The waste container must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including "PSB 06126" and any solvents

present (e.g., "PSB 06126 in DMSO").

Include the approximate concentration or quantity of each component.

Indicate the date when the waste was first added to the container.[8]

Waste Streams:

Solid Waste: Collect unadulterated, expired, or unwanted solid PSB 06126 in its original

container if possible, or in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing PSB 06126 in the designated liquid waste

container. Do not mix with other waste streams like halogenated or non-halogenated

solvents unless explicitly permitted by your EHS department.[10]

Contaminated Labware: Disposable items such as pipette tips, gloves, and empty vials

that have come into direct contact with PSB 06126 should be collected in a separate,

sealed bag or container clearly labeled as "PSB 06126 Contaminated Debris."
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Disposal Workflow for PSB 06126
The following diagram illustrates the decision-making process for the proper disposal of PSB
06126 waste streams.

Waste Generation Collection & Segregation
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Caption: Decision workflow for the segregation and disposal of PSB 06126 waste.

Storage of PSB 06126 Waste
Proper storage of hazardous waste pending disposal is a critical component of laboratory

safety and regulatory compliance.

Location: Store waste containers in a designated Satellite Accumulation Area (SAA). This

area should be at or near the point of generation and under the control of the laboratory

personnel.

Secondary Containment: Place waste containers in a secondary containment bin or tray that

can hold the entire volume of the largest container. This prevents the spread of material in

case of a leak.[9]
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Closure: Keep waste containers securely closed at all times, except when adding waste.[10]

Segregation: Do not store incompatible waste types together. For instance, keep acidic

waste separate from basic waste and oxidizing agents away from organic materials.

Final Disposal Procedures
Under federal regulations, the final treatment and disposal of hazardous chemical waste must

be performed by a licensed professional service.[8][11]

Step-by-Step Final Disposal:

Do Not Dispose Down the Drain: Under no circumstances should PSB 06126 or its solutions

be poured down the sink.[12] This can contaminate waterways and is a violation of

environmental regulations.

Do Not Dispose in Regular Trash: Solid PSB 06126 and contaminated labware must not be

disposed of in the regular trash.[12]

Contact Your EHS Department: Once your waste container is full or has been in

accumulation for the maximum time allowed by your institution (often 90 days), contact your

Environmental Health and Safety department to arrange for pickup.

Documentation: Maintain accurate records of the waste generated and disposed of, as

required by your institution and regulatory agencies.[6]

Empty Container Disposal
Empty containers that once held PSB 06126 must also be handled correctly.

Triple Rinsing: For a container to be considered "empty" under RCRA regulations, it must be

triple-rinsed with a suitable solvent.[10]

Rinsate as Hazardous Waste: The rinsate from this cleaning process is considered

hazardous waste and must be collected in your designated PSB 06126 liquid waste

container.[10]
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Defacing Labels: Once triple-rinsed, deface or remove the original label from the container

before disposal in the appropriate recycling or general waste stream, as directed by your

institution.[9][10]

By adhering to this comprehensive disposal plan, you contribute to a culture of safety and

environmental stewardship within your organization. These procedures are designed to provide

a clear path to compliance and to minimize risks associated with the handling of specialized

chemical reagents like PSB 06126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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